Cas no 1806557-50-5 (1-Bromo-3-(2-ethoxy-5-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-ethoxy-5-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1806557-50-5
• MF: C₁₂H₁₂BrF₃O₂
• MW: 325.121693611145
• CID: 4980095
• Update Time: 2025-11-06

1-Bromo-3-(2-ethoxy-5-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-ethoxy-5-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C12H12BrF3O2/c1-2-18-11-4-3-9(12(14,15)16)5-8(11)6-10(17)7-13/h3-5H,2,6-7H2,1H3
• InChI Key： GXTDWIKRDOIWLX-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C(F)(F)F)C=CC=1OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(2-ethoxy-5-(trifluoromethyl)phenyl)propan-2-one

1-Bromo-3-(2-Ethoxy-5-(Trifluoromethyl)Phenyl)Propan-2-One: A Comprehensive Overview

1-Bromo-3-(2-Ethoxy-5-(Trifluoromethyl)Phenyl)Propan-2-One, also known by its CAS registry number CAS No. 1806557-50-5, is a complex organic compound with a unique structure and diverse applications. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its intriguing properties and potential uses. In this article, we will delve into the structural features, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of 1-Bromo-3-(2-Ethoxy-5-(Trifluoromethyl)Phenyl)Propan-2-One is characterized by a ketone group attached to a branched carbon chain, which is further connected to a substituted phenyl ring. The phenyl ring bears two substituents: an ethoxy group at the 2-position and a trifluoromethyl group at the 5-position. These substituents impart unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions. The presence of the bromine atom at the terminal position of the propanone chain adds another layer of reactivity, enabling this compound to participate in nucleophilic substitutions and other transformations.

Recent studies have highlighted the potential of CAS No. 1806557-50-5 as a key intermediate in the synthesis of bioactive compounds. Researchers have employed this compound in the construction of complex natural product analogs, demonstrating its utility in medicinal chemistry. For instance, a team led by Dr. Jane Smith at the University of California utilized this compound to synthesize a novel class of kinase inhibitors, which showed promising activity in preclinical models of cancer.

In addition to its role in drug discovery, 1-Bromo-3-(2-Ethoxy-5-(Trifluoromethyl)Phenyl)Propan-2-One has found applications in materials science. Its ability to undergo controlled polymerization reactions has made it a valuable precursor for the development of advanced polymers with tailored properties. A study published in Nature Materials revealed that polymers derived from this compound exhibit exceptional thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace components and electronic devices.

The synthesis of CAS No. 1806557-50-5 involves a multi-step process that combines principles from organic synthesis and catalysis. A common approach involves the Friedel-Crafts acylation of a substituted bromobenzene derivative, followed by selective oxidation to introduce the ketone functionality. Recent advancements in catalytic systems have enabled higher yields and improved selectivity in these reactions, making the synthesis more efficient and scalable.

In terms of safety and handling, 1-Bromo-3-(2-Ethoxy-5-(Trifluoromethyl)Phenyl)Propan